Cas no 74010-26-7 (Tetra-tert-butyldisiloxane-1,3-diol)

Tetra-tert-butyldisiloxane-1,3-diol structure
74010-26-7 structure
Product Name:Tetra-tert-butyldisiloxane-1,3-diol
CAS No:74010-26-7
MF:C16H38O3Si2
MW:334.642127513886
CID:2800724
PubChem ID:12569534
Update Time:2025-04-21

Tetra-tert-butyldisiloxane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • Tetra-tert-butyldisiloxane-1,3-diol
    • 74010-26-7
    • DTXSID00502892
    • Inchi: 1S/C16H38O3Si2/c1-13(2,3)20(17,14(4,5)6)19-21(18,15(7,8)9)16(10,11)12/h17-18H,1-12H3
    • InChI Key: VJQDPAQVJXFUOR-UHFFFAOYSA-N
    • SMILES: [Si](C(C)(C)C)(C(C)(C)C)(O)O[Si](C(C)(C)C)(C(C)(C)C)O

Computed Properties

  • Exact Mass: 334.23594814Da
  • Monoisotopic Mass: 334.23594814Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Tetra-tert-butyldisiloxane-1,3-diol Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: tert-Butyl methyl ether ;  -78 °C; -78 °C → rt
Reference
Synthesis and crystal structures of tBu-substituted disiloxanes tBu2SiX-O-SiYtBu2 (X = Y = OH, Br; X = OH, Y = H) and of the adducts tBu3SiOH.(HO3SCF3)0.5.H2O and tBu3SiOLi.(LiO3SCF3)2.(H2O)2
Lerner, H.-W.; Scholz, S.; Wiberg, N.; Polborn, K.; Bolte, M.; et al, Zeitschrift fuer Anorganische und Allgemeine Chemie, 2005, 631(10), 1863-1870

Tetra-tert-butyldisiloxane-1,3-diol Raw materials

Tetra-tert-butyldisiloxane-1,3-diol Preparation Products

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